N-isobutylnorlitebamine

• Molecular Formula: C23H27NO4
• Molecular Weight: 381.5 g/mol
• IUPAC Name: 9,11-dimethoxy-2-(2-methylpropyl)-3,4-dihydro-1H-naphtho[2,1-f]isoquinoline-8,12-diol
• InChI: InChI=1S/C23H27NO4/c1-13(2)11-24-8-7-15-16-6-5-14-9-19(25)20(27-3)10-17(14)21(16)23(28-4)22(26)18(15)12-24/h5-6,9-10,13,25-26H,7-8,11-12H2,1-4H3
• InChI Key: WKTMDLQZTZEUIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCC2=C3C=CC4=CC(=C(C=C4C3=C(C(=C2C1)O)OC)OC)O

Description

N-Isobutylnorlitebamine is a hypothetical or less-studied amine derivative characterized by an isobutyl group (C₄H₉) attached to a nitrogen atom within a norlitebamine backbone. This article compares these compounds to highlight trends in molecular properties, regulatory guidelines, and safety profiles.

Comparison with Similar Compounds

Structural and Molecular Properties

The table below summarizes key molecular attributes of structurally related amines:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Registry Number
Isobutylidene(ethyl)amine	C₆H₁₃N	99.17	1743-56-2
N-Methylisobutylamine	C₅H₁₃N	87.16	Not provided
Diisobutylamine	C₈H₁₉N	~129.24 (estimated)	Not provided
N-Nitrosodimethylamine	C₂H₆N₂O	74.08	62-75-9

Key Observations :

• N-Isobutylnorlitebamine likely shares structural similarities with isobutylidene(ethyl)amine and diisobutylamine due to the isobutyl substituent.
• N-Nitrosodimethylamine, a nitrosamine, is included for contrast due to its distinct regulatory and safety profile despite structural differences .

Diisobutylamine

• Medical Monitoring : OSHA mandates employer-provided medical evaluations if overexposure is suspected .

Isobutylidene(ethyl)amine

N-Methylisobutylamine

• Handling : Requires strict PPE (gloves, goggles) and ventilation per MSDS guidelines .
• Stability : Reacts with strong oxidizers; requires inert storage conditions .

N-Nitrosodimethylamine

• Carcinogenicity: Classified as a OSHA 13 Carcinogen; mandates enclosed transfer systems and Class I biosafety hoods .

Workplace Exposure and Handling

Compound	OSHA Requirements	PPE Recommendations
Diisobutylamine	Medical testing rights under OSHA 1910.1020	Gloves, eye protection
N-Nitrosodimethylamine	Compliance with 29 CFR 1910.1003	Full-body suits, respirators
N-Methylisobutylamine	Follow general OSHA 1910.132	Chemical-resistant gloves

Insights :

• This compound may require precautions akin to diisobutylamine or N-methylisobutylamine, given their shared alkylamine groups.
• Nitrosamines like N-nitrosodimethylamine demand stricter controls due to carcinogenic risks, a factor less likely in non-nitrosated amines .